
Technical Grade Chloropropylate: A
Comprehensive Physicochemical Profile

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Chloropropylate

Cat. No.: B1668851 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the physical and chemical

characteristics of technical grade Chloropropylate. The information is curated to support

research, development, and quality control activities involving this organochlorine acaricide.

Chemical Identity
Identifier Value

Chemical Name Isopropyl 4,4'-dichlorobenzilate

IUPAC Name
propan-2-yl 2,2-bis(4-chlorophenyl)-2-

hydroxyacetate

CAS Number 5836-10-2[1][2]

Molecular Formula C₁₇H₁₆Cl₂O₃[1]

Molecular Weight 339.21 g/mol [1]

Synonyms
Acaralate, Chlormite, Rospan, ENT 26,999, G

24163[1][2][3]
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Technical grade Chloropropylate is a colorless or white solid at room temperature.[3] A

summary of its key physical properties is presented in the table below.

Property Value

Melting Point 72.4 - 73 °C[4][5]

Boiling Point 148 - 150 °C at 0.5 mmHg[2][5]

Density 1.36 g/cm³ at 20 °C[2][5]

Water Solubility 10 mg/L at room temperature[6]

Appearance Colorless or white solid[3]

Chemical Properties
Property Description

Stability
Unstable in alkaline and strongly acidic media.

[2]

Decomposition
When heated to decomposition, it emits toxic

fumes of hydrogen chloride.[2]

Experimental Protocols
The following sections detail the standard methodologies for determining the key physical and

chemical characteristics of technical grade Chloropropylate. These protocols are based on

established methods for the analysis of pesticides and chemical substances.

Determination of Purity and Identification by Gas
Chromatography (GC)
Gas chromatography is a primary technique for assessing the purity of technical grade

Chloropropylate and for its quantification in various matrices.

Methodology:
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Instrumentation: A gas chromatograph equipped with an Electron Capture Detector (ECD) is

suitable for the analysis of organochlorine compounds like Chloropropylate. A mass

spectrometer (MS) can be used for confirmation.

Column: A non-polar capillary column, such as a DB-5ms or equivalent (30 m x 0.25 mm ID,

0.25 µm film thickness), is recommended.

Carrier Gas: Helium at a constant flow rate of 1-2 mL/min.

Injector: Splitless injection is preferred for trace analysis, while a split injection can be used

for the analysis of the technical grade material. The injector temperature should be set to

approximately 250 °C.

Oven Temperature Program:

Initial temperature: 150 °C, hold for 1 minute.

Ramp: 10 °C/min to 280 °C.

Hold: 5 minutes at 280 °C.

Detector:

ECD: Temperature set to 300 °C.

MS: Operated in full scan mode for identification and selected ion monitoring (SIM) mode

for quantification.

Sample Preparation: A stock solution of technical grade Chloropropylate is prepared in a

suitable solvent such as hexane or toluene. A series of dilutions are made to create

calibration standards.

Analysis: Inject a known volume (e.g., 1 µL) of the sample and standards into the GC. The

purity of the technical grade material is determined by comparing the peak area of

Chloropropylate to the total peak area of all components in the chromatogram.

Determination of Melting Point
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The melting point is a critical parameter for the identification and purity assessment of a solid

substance.

Methodology:

Apparatus: A capillary melting point apparatus.

Procedure:

A small amount of the finely powdered technical grade Chloropropylate is packed into a

capillary tube to a height of 2-3 mm.

The capillary tube is placed in the heating block of the apparatus.

The sample is heated at a slow, controlled rate (e.g., 1-2 °C/min) near the expected

melting point.

The temperature at which the substance begins to melt and the temperature at which it

becomes completely liquid are recorded as the melting range. For a pure substance, this

range is typically narrow.

Determination of Boiling Point
The boiling point is determined at reduced pressure due to the high boiling point of

Chloropropylate at atmospheric pressure, which could lead to decomposition.

Methodology:

Apparatus: A distillation apparatus suitable for vacuum distillation, including a round-bottom

flask, a condenser, a receiving flask, a thermometer, and a vacuum source with a

manometer.

Procedure:

A small quantity of technical grade Chloropropylate is placed in the distillation flask along

with a boiling chip.
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The apparatus is assembled, and the system is evacuated to the desired pressure (e.g.,

0.5 mmHg).

The sample is heated gently.

The temperature at which the liquid boils and the vapor condenses is recorded as the

boiling point at that specific pressure.

Determination of Density
The density of the solid technical grade Chloropropylate can be determined using the gas

pycnometry method.

Methodology:

Apparatus: A gas pycnometer.

Procedure:

A known weight of the solid sample is placed in the sample chamber of the pycnometer.

The chamber is sealed, and an inert gas (e.g., helium) is introduced at a known pressure.

The gas is then allowed to expand into a reference chamber of known volume.

By measuring the pressure change, the volume of the solid sample can be accurately

determined using the gas law.

The density is calculated by dividing the mass of the sample by its volume.

Determination of Water Solubility
The flask method is a common technique for determining the water solubility of chemical

substances.

Methodology:

Apparatus: A constant temperature water bath with a shaker, centrifuge, and an analytical

instrument for quantification (e.g., GC or HPLC).
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Procedure:

An excess amount of technical grade Chloropropylate is added to a flask containing

deionized water.

The flask is sealed and placed in a constant temperature shaker bath (e.g., at 25 °C) and

agitated for an extended period (e.g., 24-48 hours) to ensure equilibrium is reached.

After shaking, the mixture is allowed to stand to let undissolved particles settle.

A portion of the aqueous phase is carefully removed and centrifuged to separate any

remaining solid particles.

The concentration of Chloropropylate in the clear aqueous solution is then determined

using a suitable analytical method like GC-ECD or HPLC-UV. This concentration

represents the water solubility at that temperature.
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Caption: Relationship between Chloropropylate's chemical structure and its properties.
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Caption: General analytical workflow for characterizing technical grade Chloropropylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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